Cas no 2648939-89-1 (1-(1s,3s)-3-(trifluoromethyl)cyclobutylmethanamine)

• Product Name: 1-(1s,3s)-3-(trifluoromethyl)cyclobutylmethanamine
• CAS No: 2648939-89-1
• MF: C₆H₁₀F₃N
• MW: 153.145512104034
• CID: 5643792
• PubChem ID: 86775156
• Update Time: 2025-06-12

1-(1s,3s)-3-(trifluoromethyl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• EN300-136219
• Rel-((1s,3s)-3-(trifluoromethyl)cyclobutyl)methanamine
• (3-(Trifluoromethyl)cyclobutyl)methanamine
• 1-[(1s,3s)-3-(trifluoromethyl)cyclobutyl]methanamine
• 1461707-85-6
• Rel-((1r,3r)-3-(trifluoromethyl)cyclobutyl)methanamine
• 2648939-89-1
• 1-[3-(trifluoromethyl)cyclobutyl]methanamine
• EN300-28227315
• CS-0058182
• [3-(Trifluoromethyl)cyclobutyl]methanamine
• 1-(1s,3s)-3-(trifluoromethyl)cyclobutylmethanamine

• Inchi： 1S/C6H10F3N/c7-6(8,9)5-1-4(2-5)3-10/h4-5H,1-3,10H2
• InChI Key： PBXZZISHEWEXTC-UHFFFAOYSA-N
• SMILES： FC(C1CC(CN)C1)(F)F

Computed Properties

• Exact Mass: 153.07653381g/mol
• Monoisotopic Mass: 153.07653381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 26Ų

Additional information on 1-(1s,3s)-3-(trifluoromethyl)cyclobutylmethanamine

Chemical Profile of 1-(1S,3S)-3-(Trifluoromethyl)cyclobutylmethanamine (CAS No. 2648939-89-1)

The compound 1-(1S,3S)-3-(trifluoromethyl)cyclobutylmethanamine (CAS No. 2648939-89-1) represents a significant advancement in the field of chiral chemistry and pharmaceutical intermediates. This molecule, characterized by its complex stereochemistry and the presence of a trifluoromethyl group, has garnered considerable attention due to its potential applications in drug development and material science. The precise stereochemical configuration, denoted by the (1S,3S) designation, underscores the compound's role as a key intermediate in synthesizing biologically active molecules with high specificity.

Recent research in the domain of asymmetric synthesis has highlighted the importance of chiral auxiliaries and catalysts in constructing complex cyclic frameworks. The cyclobutyl core in this compound not only provides a rigid scaffold but also introduces conformational constraints that can influence the reactivity and selectivity of subsequent transformations. The incorporation of a trifluoromethyl group further enhances the molecule's utility by improving metabolic stability and lipophilicity, attributes that are often sought after in pharmaceutical candidates.

In the context of medicinal chemistry, the stereochemistry of 1-(1S,3S)-3-(trifluoromethyl)cyclobutylmethanamine is particularly noteworthy. Studies have demonstrated that enantiopure compounds derived from such scaffolds exhibit enhanced binding affinity and reduced off-target effects compared to their racemic counterparts. This phenomenon is attributed to the precise interaction between the chiral center and biological targets, which often rely on specific spatial arrangements for optimal binding. The (1S,3S) configuration of this compound has been shown to be particularly effective in modulating biological pathways associated with inflammation and pain management.

The synthesis of 1-(1S,3S)-3-(trifluoromethyl)cyclobutylmethanamine presents unique challenges due to its complex stereochemical requirements. Advanced synthetic methodologies, such as enantioselective hydrogenation and biocatalytic resolutions, have been employed to achieve high enantiomeric purity. These techniques not only ensure the fidelity of the final product but also align with green chemistry principles by minimizing waste and optimizing reaction conditions. Recent breakthroughs in flow chemistry have further facilitated the scalable production of this compound, making it more accessible for industrial applications.

One of the most compelling aspects of this compound is its versatility as a building block for more complex molecules. Researchers have leveraged its structure to develop novel analogs with enhanced pharmacological properties. For instance, derivatives featuring additional functional groups have been investigated for their potential in treating neurological disorders and infectious diseases. The stability imparted by the trifluoromethyl group ensures that these compounds remain viable during storage and biological processes, thereby increasing their therapeutic efficacy.

The role of computational chemistry in designing and optimizing derivatives of 1-(1S,3S)-3-(trifluoromethyl)cyclobutylmethanamine cannot be overstated. Molecular modeling techniques have enabled researchers to predict binding affinities and metabolic pathways with remarkable accuracy. This has accelerated the discovery process by allowing virtual screening of thousands of potential analogs before experimental synthesis. Such integrative approaches are becoming increasingly indispensable in modern drug discovery pipelines.

Industrial applications of this compound extend beyond pharmaceuticals into agrochemicals and specialty materials. The unique combination of steric hindrance provided by the cyclobutyl ring and electronic effects induced by the trifluoromethyl group makes it an excellent candidate for developing novel pesticides with improved environmental profiles. Additionally, its incorporation into advanced polymers has led to materials with enhanced durability and chemical resistance, opening new avenues for material science innovation.

The future prospects for 1-(1S,3S)-3-(trifluoromethyl)cyclobutylmethanamine are bright, driven by ongoing research into its pharmacological potential and synthetic applications. As our understanding of stereochemistry evolves, new methodologies will likely emerge to further refine its production and utilization. Collaborative efforts between academia and industry are essential to translate these findings into tangible benefits for society.